(1,4'-Bipiperidine)-4'-carboxamide
Overview
Description
The compound (1,4'-Bipiperidine)-4'-carboxamide is a chemical structure that can be associated with a class of compounds known as carboxamides. Carboxamides are characterized by the presence of a carbonyl group (C=O) linked to an amine group (NH2). These compounds are of significant interest in medicinal chemistry due to their potential pharmacological activities.
Synthesis Analysis
The synthesis of carboxamide derivatives, such as this compound, typically involves the formation of an amide bond between a carboxylic acid and an amine. In the context of 4-benzylpiperidine carboxamides, the synthesis process includes amidation and substitution reactions. Specifically, derivatives with a 3-carbon linker have shown better activity compared to those with a 2-carbon linker, indicating the importance of the carbon chain length in the synthesis of active compounds . Additionally, a facile synthesis method for carboxamides using 1-methyl-2-halopyridinium iodides as coupling reagents has been reported, which allows for high yields and rapid formation of the desired carboxamide products .
Molecular Structure Analysis
The molecular structure of carboxamide compounds is crucial for their biological activity. For instance, the 4-benzylpiperidine carboxamides with specific substituents, such as 4-biphenyl and 2-naphthyl, have demonstrated greater dual reuptake inhibition activity, which is a desirable property for antidepressant drugs . The molecular structure, including the length and type of side chains, plays a significant role in the binding affinity and efficacy of these compounds.
Chemical Reactions Analysis
Carboxamide compounds can participate in various chemical reactions, primarily due to the reactivity of the amide bond. The synthesis of bis(9-aminoacridine-4-carboxamides) with different piperidine sidechains has shown that these compounds can intercalate with DNA, which is a type of chemical interaction where a molecule inserts itself between the base pairs of DNA . This intercalation can lead to cytotoxic effects, which are being explored for potential therapeutic applications in cancer treatment.
Physical and Chemical Properties Analysis
The physical and chemical properties of carboxamide derivatives are influenced by their molecular structure. For example, the presence of different sidechains and linkers can affect the solubility, stability, and overall pharmacokinetic profile of these compounds. A novel series of 3-phenylpiperidine-4-carboxamide derivatives exhibited high metabolic stability and long-acting oral efficacy as neurokinin-1 receptor antagonists, which is indicative of favorable physical and chemical properties for drug development .
Scientific Research Applications
Pharmacokinetics of Pipamperone : Luhmann, Szathmary, and Grünert (1992) developed a high-performance liquid chromatographic method for determining pipamperone in plasma samples. This method was used to study the drug's pharmacokinetics in humans following oral administration (Luhmann, Szathmary, & Grünert, 1992).
Chemical Synthesis and Reactions : Takács et al. (2014) utilized alkoxycarbonylpiperidines, including derivatives of pipamperone, as N-nucleophiles in palladium-catalyzed aminocarbonylation. This research contributed to the development of new synthetic methods for carboxamide derivatives (Takács et al., 2014).
DNA Interaction and Antitumor Activity : Atwell et al. (1987) investigated the antitumor activity of N-[2-(dimethylamino)ethyl]acridine-4-carboxamides, which are structurally related to pipamperone. These compounds showed significant activity against solid tumors in vivo, suggesting a new class of antitumor agents (Atwell et al., 1987).
Dual Serotonin and Norepinephrine Reuptake Inhibitors : Paudel et al. (2015) synthesized a series of 4-benzylpiperidine carboxamides, which are related to pipamperone, and tested them for dual serotonin and norepinephrine reuptake inhibition. Some derivatives showed greater activity than the standard drug venlafaxine (Paudel et al., 2015).
Poly(ADP-ribose) Polymerase (PARP) Inhibitors : Safrygin et al. (2021) designed a novel scaffold based on 3,4-dihydroisoquinol-1-one-4-carboxamide, related to pipamperone, to develop novel PARP inhibitors. They identified lead compounds for further preclinical development, demonstrating advantages over the approved PARP inhibitor Olaparib (Safrygin et al., 2021).
DNA Intercalation and Cytotoxic Activity : Hopcroft et al. (2006) studied a bis(acridine-4-carboxamide) derivative, structurally related to pipamperone, for its ability to cross-link DNA duplexes, providing insights into DNA-intercalating agents' cytotoxic activity against tumor cells (Hopcroft et al., 2006).
Safety and Hazards
properties
IUPAC Name |
4-piperidin-1-ylpiperidine-4-carboxamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c12-10(15)11(4-6-13-7-5-11)14-8-2-1-3-9-14/h13H,1-9H2,(H2,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AUXZEVXPRCVGAO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2(CCNCC2)C(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30192740 | |
Record name | (1,4'-Bipiperidine)-4'-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30192740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39633-82-4 | |
Record name | [1,4′-Bipiperidine]-4′-carboxamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=39633-82-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | (1,4'-Bipiperidine)-4'-carboxamide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0039633824 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 39633-82-4 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=76044 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | (1,4'-Bipiperidine)-4'-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30192740 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [1,4'-bipiperidine]-4'-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.049.572 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | (1,4'-BIPIPERIDINE)-4'-CARBOXAMIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/5JKN1A3T8A | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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